5-(4-Chlorophenyl)-2-furaldehyde oxime
Overview
Description
5-(4-Chlorophenyl)-2-furaldehyde oxime is a chemical compound that belongs to the class of organic compounds known as imines . Imine is a functional group or chemical compound containing a carbon–nitrogen double bond, where the nitrogen atom can be attached to a hydrogen (H) or an organic group ®. If the nitrogen atom is attached to a hydrogen atom, it forms an aldoxime, and if it is attached to an organic group, it forms a ketoxime .
Scientific Research Applications
- Oximes have been studied for decades as acetylcholinesterase reactivators. These enzymes play a crucial role in neurotransmission, and their inhibition can lead to neurotoxicity. Oximes, including 5-(4-Chlorophenyl)-2-furaldehyde oxime, have potential therapeutic applications in treating organophosphate poisoning by reactivating inhibited acetylcholinesterase enzymes .
- 5-(4-Chlorophenyl)-2-furaldehyde oxime exhibits anticancer properties. It inhibits kinases involved in cell signaling pathways, including AMP-activated protein kinase (AMPK), phosphatidylinositol 3-kinase (PI3K), cyclin-dependent kinase (CDK), and Janus tyrosine kinase (JAK). These kinases regulate cell growth, proliferation, and survival. By targeting them, this compound may help combat cancer .
- Oximes, including our compound of interest, possess anti-inflammatory activity. They modulate inflammatory pathways, potentially reducing tissue damage and inflammation. The precise mechanisms are still under investigation, but their impact on cytokines, immune cells, and signaling pathways makes them promising candidates for managing inflammatory conditions .
- The compound 5-(4-Chlorophenyl)-2-furaldehyde oxime inhibits epidermal growth factor receptor (EGFR) and erbB2 receptor. These receptors play essential roles in cell proliferation and survival. Inhibiting them may be relevant in cancer therapy, as EGFR and erbB2 are often overexpressed in cancer cells .
- Some oximes exhibit antibacterial effects. Although specific data on 5-(4-Chlorophenyl)-2-furaldehyde oxime’s antibacterial activity are limited, exploring its potential as an antimicrobial agent could be valuable .
- Oximes can generate nitric oxide (NO), a signaling molecule with diverse physiological functions. NO plays roles in vasodilation, neurotransmission, and immune responses. Investigating the NO-generating capacity of 5-(4-Chlorophenyl)-2-furaldehyde oxime could reveal additional therapeutic applications .
Acetylcholinesterase Reactivation
Anticancer Activity
Anti-Inflammatory Effects
EGFR and erbB2 Inhibition
Antibacterial Properties
Nitric Oxide Generation
Mechanism of Action
Target of Action
Oximes in general are known to interact with various biological targets . They are usually generated by the reaction of hydroxylamine with aldehydes or ketones .
Mode of Action
The mode of action of 5-(4-Chlorophenyl)-2-furaldehyde oxime involves the formation of an oxime In this process, the oxygen atom acts as a nucleophile in competition with nitrogen. The reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .
Biochemical Pathways
The formation of oximes is known to involve the reaction of hydroxylamine with aldehydes or ketones .
Result of Action
Oximes in general are known to have various biological activities .
properties
IUPAC Name |
(NE)-N-[[5-(4-chlorophenyl)furan-2-yl]methylidene]hydroxylamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO2/c12-9-3-1-8(2-4-9)11-6-5-10(15-11)7-13-14/h1-7,14H/b13-7+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJFUMSDVJZXMKK-NTUHNPAUSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(O2)C=NO)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C2=CC=C(O2)/C=N/O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chlorophenyl)-2-furaldehyde oxime | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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